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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B8261810

For Immediate Release

This technical guide provides a comprehensive overview of Onitisin 2'-O-glucoside, a natural
sesquiterpenoid glycoside, for researchers, scientists, and drug development professionals.
This document summarizes its core chemical properties, outlines potential biological activities
based on its chemical class, and provides detailed experimental protocols for its study.

Core Compound Data

A summary of the key quantitative data for Onitisin 2'-O-glucoside is presented in the table
below for easy reference and comparison.

Property Value Source
CAS Number 62043-53-2 [1]
Molecular Formula C21H3009

Molecular Weight 426.46 g/mol [2]

Potential Biological Activities and Signaling
Pathways

While direct experimental evidence for the biological activity of Onitisin 2'-O-glucoside is
limited in currently available literature, its structural classification as a flavonoid glycoside
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suggests potential anti-inflammatory and antioxidant properties.[3][4] Similar compounds have
been reported to modulate key signaling pathways involved in inflammation and cellular stress
responses.

Potential Anti-Inflammatory Mechanisms: Flavonoid glycosides have been shown to exert anti-
inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated
Protein Kinase (MAPK) signaling pathways.[5][6] Inhibition of these pathways can lead to a
reduction in the production of pro-inflammatory cytokines and mediators.

Potential Antioxidant Mechanisms: The antioxidant activity of flavonoid glycosides is often
attributed to their ability to scavenge free radicals and to upregulate endogenous antioxidant
defense mechanisms through the activation of the Nuclear factor erythroid 2-related factor 2
(Nrf2) pathway.[7][8]

The following diagram illustrates the potential interplay of these signaling pathways, which
could be modulated by Onitisin 2'-O-glucoside.
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Potential Signaling Pathways Modulated by Onitisin 2'-O-glucoside

Inflammatory Stimuli / Oxidative Stress Compound Action
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General Workflow for Isolation and Purification
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(e.g., Onychium japonicum)
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(e.g., n-hexane, ethyl acetate, n-butanol)
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Fractionation
(e.g., Ethyl Acetate Fraction)
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Column Chromatography
(e.g., Silica Gel, Sephadex)
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Purified Fractions
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Preparative HPLC

Pure Onitisin 2'-O-glucoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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